Cas no 1508417-38-6 (3-(3,4-difluorophenyl)-4,4,4-trifluorobutanoic acid)

• Product Name: 3-(3,4-difluorophenyl)-4,4,4-trifluorobutanoic acid
• CAS No: 1508417-38-6
• MF: C₁₀H₇F₅O₂
• MW: 254.153400659561
• CID: 6277847
• PubChem ID: 63155330
• Update Time: 2025-05-19

3-(3,4-difluorophenyl)-4,4,4-trifluorobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-difluorophenyl)-4,4,4-trifluorobutanoic acid
• AKOS012456689
• 1508417-38-6
• CS-0345539
• EN300-1934941

• Inchi： 1S/C10H7F5O2/c11-7-2-1-5(3-8(7)12)6(4-9(16)17)10(13,14)15/h1-3,6H,4H2,(H,16,17)
• InChI Key： YGMRVZBPJPLOKJ-UHFFFAOYSA-N
• SMILES： FC(C(CC(=O)O)C1C=CC(=C(C=1)F)F)(F)F

Computed Properties

• Exact Mass: 254.03662027g/mol
• Monoisotopic Mass: 254.03662027g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-(3,4-difluorophenyl)-4,4,4-trifluorobutanoic acid

3-(3,4-Difluorophenyl)-4,4,4-Trifluorobutanoic Acid: A Comprehensive Overview

The compound with CAS No. 1508417-38-6, known as 3-(3,4-difluorophenyl)-4,4,4-trifluorobutanoic acid, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which includes a fluorinated phenyl group and a trifluoromethyl-substituted butanoic acid. The presence of multiple fluorine atoms in its structure not only imparts distinct electronic properties but also enhances its stability and bioavailability.

Recent studies have highlighted the potential of 3-(3,4-difluorophenyl)-4,4,4-trifluorobutanoic acid in drug development. Researchers have explored its role as a building block for creating bioactive molecules with improved pharmacokinetic profiles. The fluorinated phenyl group has been shown to enhance the compound's ability to interact with specific biological targets, making it a promising candidate for anti-inflammatory and antiviral therapies.

In terms of synthesis, this compound is typically derived from a multi-step process involving nucleophilic aromatic substitution and subsequent fluorination. The use of advanced catalytic techniques has significantly improved the yield and purity of the product. For instance, the application of palladium-catalyzed cross-coupling reactions has enabled the efficient construction of the phenyl-butanoic acid linkage.

The structural uniqueness of 3-(3,4-difluorophenyl)-4,4,4-trifluorobutanoic acid also makes it an attractive candidate for materials science applications. Its high thermal stability and chemical resistance make it suitable for use in high-performance polymers and coatings. Recent advancements in polymer chemistry have demonstrated how this compound can be incorporated into polymeric matrices to enhance their mechanical and thermal properties.

From an environmental perspective, the synthesis and application of this compound are being scrutinized to ensure sustainability. Researchers are exploring greener synthesis routes that minimize waste and reduce energy consumption. For example, the use of microwave-assisted synthesis has been shown to accelerate reaction times while lowering the overall carbon footprint.

In conclusion, 3-(3,4-difluorophenyl)-4,4,4-trifluorobutanoic acid represents a versatile compound with diverse applications across multiple disciplines. Its unique structure and favorable chemical properties continue to drive innovative research directions. As advancements in synthetic methodologies and material science progress, this compound is poised to play an even more significant role in shaping future technologies.